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Compound of Interest

Compound Name: L-Cystine-3,3'-13C2
Cat. No.: B12403599
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety information for L-Cystine-3,3'-13C2,
based on available data for L-Cystine. Isotopic labeling with 13C is not expected to alter the
chemical or toxicological properties in a way that would affect standard safety and handling
procedures. However, users should always consult the specific Safety Data Sheet (SDS)
provided by the supplier for the most accurate and complete information.

Section 1: Chemical Identification and Physical
Properties

L-Cystine-3,3'-13C2 is an isotopically labeled form of the amino acid L-Cystine. It is a white
crystalline powder.[1][2] While specific quantitative data for the labeled compound is not always
available, the physical and chemical properties are essentially identical to that of standard L-
Cystine.
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Property Data Source

White crystals or crystalline

Appearance [1][2]
powder
Melting Point 260 - 261°C (decomposes) [1]
Solubility in Water 0.009 g/ 100 g H20 (at 20°C)
H 5.0-6.5(0.02 g in 50 mL of
P H20)
Chemical Formula CeH12N204S:2 (unlabeled)
Molecular Weight 240.29 g/mol (unlabeled)

Section 2: Hazard Identification and GHS
Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), L-Cystine is generally considered non-hazardous. However, some suppliers may
classify it with specific hazards based on their data. Good laboratory practices should always
be observed as unpredictable reactions are always possible.

Hazard Classification Statement Pictogram

This chemical is considered
nonhazardous according to
GHS Classification GHS classifications for the No Pictogram Required
Hazard Communication
Standard.

May cause eye and skin
irritation. Fine dust dispersed
in air in sufficient

Potential Hazards concentrations, and in the
presence of an ignition source
is a potential dust explosion

hazard.
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Hazard Identification and Response Workflow

Control & Response

Prepare Emergency
Response (Sec 4, 5, 6)

Y

Identification Assessment
. [~ ) . Assess Potential Hazards Define Handling & Storage
Substance Received | Review Supplier SDS (Irritation, Dust Explosion) Procedures (Sec 7)

» | Select Appropriate PPE
= (Sec 8.2)

Click to download full resolution via product page

Caption: Workflow for hazard identification and control measures.

Section 3: Toxicological Information

The toxicological data for L-Cystine indicates a low level of acute toxicity.

Toxicity Data Value Species Source

Acute Oral Toxicity

25 g/k Rat
(LD50) 99

May cause skin
Primary Skin Irritation irritation (No specific -

data available)

May cause eye
Primary Eye Irritation irritation (No specific -

data available)
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Section 4: Experimental Protocols

Safety Data Sheets summarize the results of toxicological studies rather than providing
detailed experimental protocols. The LD50 value cited is typically determined through
standardized acute toxicity testing protocols, such as those outlined by the Organisation for
Economic Co-operation and Development (OECD) Test Guideline 420 (Acute Oral Toxicity -
Fixed Dose Procedure).

General Methodology for Acute Oral Toxicity Study (lllustrative)
e Animal Selection: Healthy, young adult rats of a single strain are used.
» Acclimatization: Animals are acclimated to laboratory conditions for at least 5 days.

e Dosing: The test substance is administered in a single dose by gavage. A range-finding study
may be performed to determine the appropriate dose levels.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for a period of 14 days.

o Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

o Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is
calculated using appropriate statistical methods.

Section 5: Handling, Storage, and Personal
Protection

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
the safety of laboratory personnel.
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Procedure

Recommendation

Source

Handling

Follow good industrial practice
in housekeeping and personal
hygiene. Wear personal
protective equipment. Avoid

generating dust.

Storage

Store in closed containers in a

dry area. Avoid humidity,

sunlight, and high temperature.

Incompatible Materials

Strong oxidizing agents.

Personal Protective Equipment (PPE) Selection Logic

@andling L-Cystine-3,

3'-13C2

>

Potential Exposure

N

Safety Glasses/Goggles

y
Eye Contact Skin Contact Inhalation
(Dust) (Powder) (Dust)
] 1
] \
l Required PPE

Use in Ventilated Area

(Fume Hood/Respirator
if dust is generated)

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

Section 6: First Aid and Emergency Procedures

In case of exposure, follow these first-aid measures.
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Exposure Route First Aid Measure Source

Immediately relocate to a fresh

air environment. Rinse mouth
Inhalation with water. If breathing

becomes difficult, give oxygen

and seek medical attention.

Wash with soap and copious
] amounts of water. If irritation
Skin Contact ) )
persists, seek medical

attention.

Immediately flush eyes with

copious amounts of water for

at least 15 minutes. Assure
Eye Contact )

adequate flushing by

separating eyelids. Seek

medical attention.

Rinse mouth with water and

Ingestion _ .
seek medical attention.
Use water spray, carbon
] dioxide, dry chemical powder,
Fire

or foam. Fine dust may form

an explosive mixture with air.

Use personal protection.
Moisten spills to prevent dust
) generation, then sweep up into
Accidental Release )
a closed container. Wash the
spill area with plenty of water

after recovery.

Emergency Response Workflow for Accidental Spills
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Evacuate Immediate Area
(if necessary)

:

Assess Spill Size
& Risk

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Moisten to prevent dust

Contain Spill

Sweep into closed container

Clean Up Procedure

Wash area with water

Decontaminate Area

i

Dispose of Waste in
Sealed Container

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide on the Safe Handling of L-Cystine-
3,3'-13C2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403599/docs#technical-guide-on-the-safe-
handling-of-I-cystine-3-3-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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